Cas no 1805044-35-2 (5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805044-35-2
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4864786
• Update Time: 2025-07-23

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-5-1-4(9(12)13)7(3-11)14-6(5)2-8(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： ACUCQTXNSWFUAV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(CCl)=NC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid

Introduction to 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805044-35-2)

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805044-35-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a bromo substituent, a chloromethyl group, and a difluoromethyl moiety, makes this molecule a versatile intermediate in the development of novel chemical entities.

The bromo atom in the pyridine ring enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are crucial for further functionalization. The chloromethyl group serves as a reactive site for forming carbon-carbon bonds, enabling the construction of more complex molecular architectures. Additionally, the difluoromethyl group introduces electronic and steric effects that can modulate the reactivity and selectivity of subsequent transformations. These features collectively make 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The structural motif of this compound has been investigated in various therapeutic contexts, particularly in oncology and inflammation research. Studies have demonstrated that pyridine-based compounds can interact with specific biological targets, leading to inhibitory effects on key enzymes and signaling pathways involved in disease progression. For instance, derivatives of this class have shown promise in modulating kinases and other enzymes that are aberrantly activated in cancer cells.

One notable area of research involves the use of 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid as a precursor in the synthesis of small-molecule inhibitors. Researchers have leveraged its reactive sites to introduce additional pharmacophores that enhance binding affinity and selectivity. For example, modifications at the chloromethyl position have been employed to generate compounds that exhibit potent activity against specific targets. Furthermore, the incorporation of fluorine atoms has been shown to improve metabolic stability and oral bioavailability, critical factors for drug development.

The difluoromethyl group, in particular, has emerged as a key structural feature in medicinal chemistry due to its ability to enhance binding interactions and reduce metabolic liability. This moiety has been successfully incorporated into numerous drug candidates that have advanced into clinical trials. In the context of 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid, this group likely contributes to stabilizing intermediates during synthetic transformations while also influencing the overall pharmacokinetic profile of derived compounds.

Recent advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies have been employed to predict how modifications at different positions can impact biological activity. These virtual screening approaches have identified novel derivatives with enhanced efficacy and reduced toxicity. Such computational insights are complemented by experimental validation, where synthetic chemists utilize 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid as a starting material to develop lead compounds for further optimization.

The versatility of this compound is also reflected in its utility beyond pharmaceutical applications. In agrochemical research, pyridine derivatives are frequently explored for their potential as pesticides and herbicides. The structural features of 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid, including its reactivity and functional groups, make it a suitable candidate for designing molecules that interact with biological targets in plants or pests.

In conclusion, 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805044-35-2) represents a promising intermediate in synthetic chemistry with broad applications across multiple disciplines. Its unique structural characteristics and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents or agrochemicals. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in advancing scientific discovery and innovation.